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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzoic acid

Cat. No.: B1666348

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 2-
Amino-5-nitrobenzoic acid. The information is intended to ensure laboratory safety and
proper experimental execution.

General Information

2-Amino-5-nitrobenzoic acid, also known as 5-Nitroanthranilic acid, is a chemical
intermediate widely used in the synthesis of various bioactive compounds, including
guinazolones and other heterocyclic structures.[1] It is a bright yellow powder.[2]

Chemical Structure:
Safety and Handling
2.1 Hazard Identification

2-Amino-5-nitrobenzoic acid is classified as an irritant.[1] It can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[3][4]

2.2 Personal Protective Equipment (PPE)

When handling 2-Amino-5-nitrobenzoic acid, the following personal protective equipment
should be worn:
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o Eye Protection: Safety glasses with side-shields or goggles are required.[5]
e Hand Protection: Wear appropriate chemical-resistant gloves.[5]

o Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin exposure.[5]

o Respiratory Protection: In case of insufficient ventilation or when dusts are generated, use a
NIOSH-approved respirator.[6]

2.3 First Aid Measures

» After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek medical attention.[5]

o After Skin Contact: Immediately wash off with plenty of soap and water while removing all
contaminated clothing and shoes. Get medical attention if irritation develops.[5]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing for at least 15 minutes and seek medical
attention.[3][5]

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek medical attention.[3]

Storage Procedures

Proper storage of 2-Amino-5-nitrobenzoic acid is crucial to maintain its stability and prevent
hazardous situations.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated
place.[5][7] Keep away from heat, sparks, and open flames.

e Incompatible Materials: Avoid contact with strong oxidizing agents.[5]

» Storage Temperature: Store at room temperature.[2][7]
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Accidental Release Measures

In the event of a spill, follow these procedures:

e Personal Precautions: Ensure adequate ventilation. Avoid breathing dust. Use personal
protective equipment as outlined in Section 2.2.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[5]
Avoid generating dust.

: _ :

Property Value Reference
Molecular Formula C7HeN20a4 [2][8]
Molecular Weight 182.13 g/mol [2][8]
Appearance Bright yellow powder [2]

Melting Point 270 °C (decomposes) [11181I9]
Solubility Insoluble in water [1][2]
Storage Class 11 - Combustible Solids [8]

Experimental Protocol: Synthesis of 6-
Nitroquinazolin-4(3H)-one

This protocol describes a common application of 2-Amino-5-nitrobenzoic acid in the
synthesis of a quinazolinone derivative.

6.1 Materials
e 2-Amino-5-nitrobenzoic acid

e Formamide
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¢ Round-bottom flask

e Heating mantle with magnetic stirrer

e Thermometer

e Condenser

o Beaker

e Buchner funnel and filter paper

e |ce water

Isopropanol
6.2 Procedure

e To a round-bottom flask, add 7.28 g (40.0 mmol) of 2-Amino-5-nitrobenzoic acid and 60
mL of formamide.[5]

e Heat the mixture with stirring to 150°C.[5]

e Maintain this temperature for 16 hours.[5] The reaction progress can be monitored by Thin
Layer Chromatography (TLC).

» After the reaction is complete, cool the mixture to room temperature.[5]

o Slowly add 500 mL of ice water to the reaction mixture and continue stirring for 1 hour to
precipitate the product.[5]

o Collect the solid product by vacuum filtration using a Buchner funnel.[5]
» Wash the collected solid with isopropanol.

¢ Dry the product to obtain 6-Nitroquinazolin-4(3H)-one.

Diagrams
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Figure 1: Handling and Storage Workflow for 2-Amino-5-nitrobenzoic Acid
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Caption: Workflow for receiving, storing, handling, and responding to spills of 2-Amino-5-
nitrobenzoic acid.

2-Amino-5-nitrobenzoic Acid
+ Formamide

Heat to 150°C
16 hours

Cool to Room Temperature
Add Ice Water
Stir for 1 hour

Vacuum Filtration
Wash with Isopropanol

I6-Nitroquinazolin-4(3H)-one

Figure 2: Synthesis of 6-Nitroquinazolin-4(3H)-one

Click to download full resolution via product page

Caption: Key steps in the synthesis of 6-Nitroquinazolin-4(3H)-one from 2-Amino-5-
nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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